Cas no 2228203-16-3 (3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine)

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine structure
2228203-16-3 structure
Product Name:3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine
CAS No:2228203-16-3
MF:C14H24N2O
MW:236.353163719177
CID:6599427
PubChem ID:165668994
Update Time:2025-05-17

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine
    • 3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
    • EN300-1752669
    • 2228203-16-3
    • Inchi: 1S/C14H24N2O/c1-10(2)8-16-11(3)7-13(12(16)4)14-9-17-6-5-15-14/h7,10,14-15H,5-6,8-9H2,1-4H3
    • InChI Key: FYGVBBXOHKMWRN-UHFFFAOYSA-N
    • SMILES: O1CCNC(C1)C1C=C(C)N(CC(C)C)C=1C

Computed Properties

  • Exact Mass: 236.188863393g/mol
  • Monoisotopic Mass: 236.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.2Ų

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752669-0.05g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
0.05g
$1513.0 2023-09-20
Enamine
EN300-1752669-0.1g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
0.1g
$1585.0 2023-09-20
Enamine
EN300-1752669-0.25g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
0.25g
$1657.0 2023-09-20
Enamine
EN300-1752669-0.5g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
0.5g
$1728.0 2023-09-20
Enamine
EN300-1752669-1.0g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
1g
$1801.0 2023-06-03
Enamine
EN300-1752669-2.5g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
2.5g
$3530.0 2023-09-20
Enamine
EN300-1752669-5.0g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
5g
$5221.0 2023-06-03
Enamine
EN300-1752669-10.0g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
10g
$7742.0 2023-06-03
Enamine
EN300-1752669-1g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
1g
$1801.0 2023-09-20
Enamine
EN300-1752669-5g
3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]morpholine
2228203-16-3
5g
$5221.0 2023-09-20

Additional information on 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine

Introduction to 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine (CAS No. 2228203-16-3)

The compound 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine, identified by its CAS number 2228203-16-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups within its molecular framework suggests a high degree of versatility, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

In recent years, the demand for innovative pharmacological compounds has surged, driven by the need for more effective and targeted treatments for various diseases. The 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine structure combines elements of both pyrrole and morpholine moieties, which are well-documented for their biological activity. Pyrrole derivatives, in particular, have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases, while morpholine derivatives are known for their role in antihistamines and antiviral medications. The synergistic effect of these two structural components in 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine opens up new avenues for therapeutic intervention.

Recent studies have highlighted the importance of molecular diversity in drug discovery. The presence of multiple chiral centers and substituents in 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine allows for the synthesis of a range of analogs with varying biological profiles. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers are leveraging computational methods and high-throughput screening to identify derivatives that may exhibit enhanced efficacy or reduced side effects.

The synthesis of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The purity and yield of the final product are critical factors that influence its suitability for further development. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely used to confirm the structural integrity of the compound.

One of the most compelling aspects of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the molecule's interactions with biological targets. This approach has been successfully applied in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The morpholine ring, in particular, is known to enhance binding affinity to protein targets due to its ability to form hydrogen bonds and hydrophobic interactions.

The pharmacological evaluation of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmorpholine has revealed promising results in preclinical studies. Initial assays have demonstrated activity against enzymes involved in pain signaling and neuroinflammation, suggesting its potential use in managing chronic conditions such as rheumatoid arthritis and neuropathic pain. Additionally, preliminary toxicity studies indicate that the compound exhibits low systemic toxicity at therapeutic doses, making it a favorable candidate for further clinical investigation.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yomorpholine. Machine learning algorithms can predict biological activity based on molecular structure data with remarkable accuracy. This technology has enabled researchers to screen vast libraries of compounds rapidly and identify those with the highest potential for success. As a result, projects like this one are moving from academic research into industrial development at an unprecedented pace.

In conclusion, 3 - 2 , 5 - dim eth yl - 1 - ( 2 - me th yl prop yl ) - 1 H - pyr rol - 3 - ylmorph ol ine (CAS No. 2228203 -16 - 3) represents a significant step forward in pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this com pound is poised to play a crucial role in addressing some of today's most pressing medical challenges.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD